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Compound of Interest

Compound Name: Ralgro

Cat. No.: B1209543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the statistical analysis of trial data for Ralgro
(zeranol), a growth-promoting implant used in livestock. It includes a summary of quantitative

data from various studies, detailed experimental protocols, and visualizations of key biological

and experimental processes. This information is intended to assist researchers and

professionals in the fields of animal science, veterinary medicine, and drug development in

understanding the effects and mechanisms of Ralgro.

Data Presentation: Summary of Quantitative Trial
Data
The following tables summarize the quantitative data from various clinical trials investigating

the effects of Ralgro (zeranol) on livestock.

Table 1: Effect of Ralgro on Growth Performance in Steers
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Parameter
Control
Group

Ralgro-
Implanted
Group

Percentage
Improveme
nt

Study/Speci
es

Citation

Average

Daily Gain

(ADG)

Varies by

study

Varies by

study
9.3% - 10.3%

Feedlot

Steers

Varies by

study

Varies by

study

6.6% (birth to

feedlot)
Angus Bulls

Varies by

study

Varies by

study

9.4% (feedlot

period)
Angus Bulls

Feed

Efficiency

Varies by

study

Varies by

study

8.7% (cold

season)

Feedlot

Steers

Varies by

study

Varies by

study

5.7% (mild

season)

Feedlot

Steers

Varies by

study

Varies by

study
8.2% Angus Bulls

Final Body

Weight

Varies by

study

Heavier at

slaughter
Not specified

Feedlot

Steers

Table 2: Effect of Ralgro on Growth Performance in Calves
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Parameter
Control
Group

Ralgro-
Implanted
Group

Improveme
nt

Study/Speci
es

Citation

Weaning

Weight

Varies by

study

Varies by

study

23 lbs

advantage

Suckling

Calves (23-

trial

summary)

Varies by

study

Varies by

study

22.9 lbs

advantage

(p=0.0001)

Suckling

Calves

(Canadian

study)

Rate of Gain 2.46 lbs/day 2.67 lbs/day

8.5%

increase

(p=0.0002)

Suckling

Calves

(Canadian

study)

Average

Daily Gain

(ADG)

Not

significantly

different

Not

significantly

different

-
Sahiwal

Calves

Significantly

lower

Significantly

higher

Significant

improvement

Crossbred

Calves

Feed

Conversion

Efficiency

(FCE)

Not

significantly

different

Not

significantly

different

-
Sahiwal

Calves

Significantly

lower

Significantly

higher

Significant

improvement

Crossbred

Calves

Nitrogen

Balance

Not

significantly

different

Not

significantly

different

-
Sahiwal

Calves

Significantly

lower

Significantly

higher

Significant

improvement

Crossbred

Calves
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Table 3: Effect of Ralgro on Growth Performance in Lambs

Parameter
Control
Group

Ralgro-
Implanted
Group

Percentage
Improveme
nt

Study/Speci
es

Citation

Average

Daily Gain

(ADG)

Varies by

study

Varies by

study
25.0%

Heavy

Finishing

Lambs

Gain

Efficiency

Varies by

study

Varies by

study
35.2%

Heavy

Finishing

Lambs

Dry Matter

Intake (DMI)

No significant

difference

No significant

difference
-

Heavy

Finishing

Lambs

Experimental Protocols
The following are detailed methodologies for key experiments cited in the statistical analysis of

Ralgro trial data.

Protocol 1: Evaluation of Ralgro Implants on Growth
Performance of Male Calves
Objective: To evaluate the effects of Ralgro implants on feed intake, feed efficiency, and weight

gain in male Crossbred and Sahiwal cattle calves.

Materials:

Ralgro (zeranol) implants (36 mg per dose)

Ralogun® pellet injector

Total Mixed Ration (TMR) with 2.35 Mcal/kg ME and 14.08% CP

Animal weighing scale
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Feed bunks and water troughs

Procedure:

Animal Selection and Acclimation: Select healthy male Sahiwal and crossbred calves (12-14

months old, weighing approximately 100 ± 10 kg). House the calves in individual pens and

allow a 10-day adaptation period to the facilities and diet.

Group Assignment: Randomly assign calves within each breed to either a control group or a

Ralgro-implanted group.

Implantation:

Restrain the animals in the Ralgro-implanted group.

Administer a 36 mg dose of Ralgro (three 12 mg pellets) subcutaneously between the

skin and cartilage on the backside of the ear, below the midline. Use the Ralogun® pellet

injector for administration

To cite this document: BenchChem. [Statistical Analysis of Ralgro Trial Data: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209543#statistical-analysis-of-ralgro-trial-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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